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Compound of Interest

Compound Name: 3-Butoxyphenol

Cat. No.: B099933

An In-depth Technical Guide to the Safety and Handling of 3-Butoxyphenol

Introduction

This document provides a comprehensive overview of the safety and handling precautions for
3-Butoxyphenol (CAS No. 18979-72-1). It is intended for researchers, scientists, and drug
development professionals who may handle this compound in a laboratory setting. 3-
Butoxyphenol is a chemical that requires careful management due to its potential health
hazards. Adherence to strict safety protocols is mandatory to minimize risk and ensure a safe
working environment.

Hazard Identification and Classification

3-Butoxyphenol is classified as a hazardous substance. The primary routes of exposure are
inhalation, ingestion, and skin or eye contact.[1] It is crucial to understand its specific hazards
as defined by the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals.

GHS Classification Summary: According to available safety data, 3-Butoxyphenol and its
isomers present significant health risks. It is classified as toxic if it comes into contact with the
skin, if inhaled, or if swallowed.[2] It is also known to cause severe skin burns and serious eye
damage.[2] There is suspicion that it may cause genetic defects, and it may cause damage to
organs through prolonged or repeated exposure.[2]

Signal Word:Danger|[3]
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Hazard Pictograms:

o Acute Toxicity (skull and crossbones)

o Corrosion (corrosion)

o Health Hazard (exploding chest)

The following table summarizes the GHS hazard classifications for compounds in this class.

Hazard Class GHS Category Hazard Statement
o H301/H302: Toxic or Harmful if
Acute Toxicity, Oral Category 3 / Category 4
swallowed[2]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin[2]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[2]

Skin Corrosion/Irritation

Category 1B / Category 2

H314/H315: Causes severe
skin burns and eye damage or

Causes skin irritation[2][4]

Serious Eye Damage/Irritation

Category 1 / Category 2

H318/H319: Causes serious
eye damage or Causes

serious eye irritation[2][4]

H341: Suspected of causing

Germ Cell Mutagenicity Category 2 _
genetic defects[2]
- o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure[2]
Hazardous to the Aquatic H412: Harmful to aquatic life
Category 3

Environment (Chronic)

with long lasting effects[2]

Physical and Chemical Properties
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Understanding the physical and chemical properties of 3-Butoxyphenol is essential for its safe
handling and storage.

Property Value Source
Molecular Formula C10H1402 [4]
Molecular Weight 166.22 g/mol [4]
Physical Form Solid

CAS Number 18979-72-1 [4]

VGIJZDWQVCXVNL-
InChlKey [4]
UHFFFAOYSA-N

Storage Class 11 - Combustible Solids

Handling and Storage

4.1 Safe Handling Procedures Proper handling techniques are critical to prevent exposure.

» Engineering Controls: Use only in a well-ventilated area, preferably under a chemical fume
hood.[3] Emergency eye wash fountains and safety showers must be readily available in the
immediate vicinity of handling.[3]

e Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in
areas where the chemical is handled or stored.[3]

o General Precautions: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or
vapors.[5] Avoid the formation of dust and aerosols.[6] Obtain special instructions before use
and do not handle until all safety precautions have been read and understood.

4.2 Storage Requirements

» Conditions: Store in a dry, cool, and well-ventilated place.[5] Keep containers tightly closed
when not in use.[5] The substance should be handled and stored under an inert gas and is
known to be light-sensitive.
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+ Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[3]

[5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

* Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields conforming
to EN166 (EU) or OSHA 29 CFR 1910.133.[7] A face shield may be necessary if there is a
risk of splashing.[7]

o Skin Protection: Chemical-resistant gloves, such as nitrile rubber, are required.[7] Gloves
should be inspected before use and replaced if damaged.[7] A lab coat or other protective
clothing must be worn to prevent skin contact.[7]

+ Respiratory Protection: If ventilation is inadequate or exposure limits may be exceeded, a
NIOSH/MSHA or European Standard EN 149 approved respirator is required.[5][7]

PPE Donning Sequence

1. Don Lab Coat
(Ensure it is fully buttoned)

2. Don Respirator
(If required by assessment)

3. Don Eye/Face Protection
(Goggles or Face Shield)

4. Don Gloves
(Ensure cuffs are over lab coat sleeves)
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Click to download full resolution via product page

Caption: Logical workflow for donning Personal Protective Equipment (PPE).

First Aid Measures

In case of exposure, immediate action is crucial. Always show the Safety Data Sheet (SDS) to
the attending medical personnel.[6]

Inhalation: Move the exposed individual to fresh air immediately.[3] If breathing is difficult,
give oxygen. If not breathing, provide artificial respiration.[5] Seek immediate medical
attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with soap and plenty of water for at least 15-20 minutes.[3][5] Seek immediate medical
attention.[5] For phenol-type compounds, decontamination with polyethylene glycol (PEG)
300 or 400 after initial water flushing is recommended.[3][9]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15-20 minutes,
occasionally lifting the upper and lower eyelids.[3][5] Remove contact lenses if present and
easy to do.[3] Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[7] If the person is conscious, rinse their mouth with
water.[6] Never give anything by mouth to an unconscious person.[6] Call a POISON
CENTER or doctor immediately.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[2][6] Fight larger fires with water spray.[2]

e Special Hazards: In case of fire, hazardous decomposition products such as carbon
monoxide and carbon dioxide can be released.[2][5]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][5]
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Accidental Release Measures

In the event of a spill, a systematic response is required to ensure safety and minimize
environmental contamination.

o Personal Precautions: Evacuate the area immediately.[7] Wear appropriate personal
protective equipment (see Section 5.0) to avoid contact with the substance and inhalation of
dust or vapors.[2][6] Ensure adequate ventilation.[7]

e Environmental Precautions: Prevent the substance from entering drains, sewers, or
waterways.[2][6] Inform the relevant authorities if seepage into a water course or sewage
system occurs.[2]

e Containment and Cleanup: Use a non-combustible absorbent material like sand or
vermiculite to contain the spill.[7] Carefully sweep up or shovel the material into suitable,
closed containers for disposal.[6] Avoid creating dust.[6] Clean the spill area thoroughly after
material pickup is complete.[7]
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Accidental Spill Response Protocol

Spill Detected

1. Evacuate & Secure Area
Alert personnel

l

2. Don Appropriate PPE
(See Section 5.0)

3. Contain Spill
Use inert absorbent material

4. Collect & Clean
Shovel into labeled container

5. Dispose of Waste
Follow institutional EHS guidelines

6. Decontaminate Area
Clean with appropriate solvent

Click to download full resolution via product page

Caption: A logical workflow for responding to a 3-Butoxyphenol spill.
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Waste Disposal

Dispose of contaminated materials and surplus chemicals in accordance with all applicable
federal, state, and local environmental regulations.[5] Offer surplus and non-recyclable
solutions to a licensed disposal company.[7] Do not allow the product to enter drains.[6]

Experimental Protocols Cited in Safety
Assessments

The toxicological data summarized in this guide are derived from standardized tests, although
specific, detailed experimental protocols are not typically included in Safety Data Sheets. The
hazard classifications are based on results from studies such as:

o Acute Toxicity Studies (Oral, Dermal, Inhalation): These experiments determine the lethal
dose (LD50) or lethal concentration (LC50) of a substance. For example, the oral LD50 for
phenol in rats is cited as 317 mg/kg.[3]

o Skin and Eye Irritation/Corrosion Tests: These protocols, often involving animal models,
assess the potential of a substance to cause reversible or irreversible damage to the skin
and eyes upon contact.

e Mutagenicity Assays: In vitro tests are used to determine if a substance can cause genetic
mutations.[3]

Researchers should consult specialized toxicological databases for detailed methodologies of
these and other relevant safety assessment experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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